Cas no 1220028-94-3 (3-(4-Propoxyphenoxy)azetidine)

3-(4-Propoxyphenoxy)azetidine structure
3-(4-Propoxyphenoxy)azetidine structure
Product Name:3-(4-Propoxyphenoxy)azetidine
CAS No:1220028-94-3
MF:C12H17NO2
MW:207.268883466721
CID:4688025
Update Time:2023-08-15

3-(4-Propoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-PROPOXYPHENOXY)AZETIDINE
    • 3-(4-Propoxyphenoxy)azetidine
    • Inchi: 1S/C12H17NO2/c1-2-7-14-10-3-5-11(6-4-10)15-12-8-13-9-12/h3-6,12-13H,2,7-9H2,1H3
    • InChI Key: GPQROALGZYAKFI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCCC)C1CNC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Topological Polar Surface Area: 30.5
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